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Compound of Interest

Compound Name: KY371

Cat. No.: B15567786 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for a chemical compound identified as

"KY371" could be located in publicly available databases. The following procedures are based

on general best practices for the disposal of hazardous laboratory chemicals. It is imperative to

consult the specific SDS for any chemical and your institution's Environmental Health & Safety

(EHS) guidelines before handling or disposing of waste.

This document provides essential safety and logistical information for the proper disposal of

hazardous chemical waste in a laboratory setting, designed for researchers, scientists, and

drug development professionals.

Waste Identification and Characterization
The first and most critical step is to determine if a chemical waste is hazardous. This is typically

done by referencing the chemical's SDS or through process knowledge.[1] A waste is generally

considered hazardous if it exhibits one or more of the following characteristics:

Ignitability: Can create fire under certain conditions.

Corrosivity: Can rust or decompose metals.

Reactivity: Can explode or produce toxic gases when mixed with water or other chemicals.

Toxicity: Is harmful or fatal when ingested or absorbed.
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Segregation of Chemical Waste
Proper segregation of chemical waste is crucial to prevent dangerous reactions.[2] Different

categories of waste must be collected in separate, compatible containers.[3]

Waste Category Examples
Incompatible Materials to
Avoid Mixing

Halogenated Solvents
Dichloromethane, Chloroform,

Perchloroethylene

Non-halogenated solvents,

strong oxidizers

Non-Halogenated Solvents
Acetone, Ethanol, Hexane,

Toluene

Halogenated solvents, strong

oxidizers, corrosives

Aqueous Acidic Waste (pH < 2)
Hydrochloric acid, Sulfuric acid

solutions

Bases, cyanides, sulfides,

reactive metals

Aqueous Basic Waste (pH >

12.5)

Sodium hydroxide, Potassium

hydroxide solutions

Acids, organic materials,

reactive metals

Heavy Metal Waste
Solutions containing mercury,

lead, cadmium, chromium

Most other chemical classes;

collect separately

Solid Chemical Waste
Contaminated gloves, bench

paper, vials

Liquids, incompatible

chemicals

Oxidizers
Nitric acid, Perchloric acid,

Permanganates

Flammable and combustible

materials, reducing agents

Reactive Waste
Cyanide salts, Sulfide salts,

Water-reactive chemicals

Acids, aqueous solutions,

other chemicals

Waste Container Selection and Labeling
All hazardous waste must be collected in appropriate containers that are in good condition and

compatible with the waste they hold.[2][3]

Container Requirements:

Must have a leak-proof, screw-on cap.[4] Funnels should be removed and caps secured

immediately after adding waste.
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The container material must not react with the chemical waste.[2]

Do not use food-grade containers (e.g., mayonnaise or pickle jars).[2]

Leave at least one inch of headspace to allow for expansion.[2]

Labeling:

Every waste container must be labeled with a "Hazardous Waste" tag as soon as waste is

added.[3][5]

The label must include the full chemical name(s) of all components and their approximate

percentages.

Indicate the specific hazards (e.g., flammable, corrosive, toxic).

The accumulation start date must be clearly written.

Storage of Hazardous Waste
Designate a specific satellite accumulation area (SAA) within the laboratory for storing

hazardous waste.

Storage Guidelines:

Store waste containers in a secondary containment tray or bin to capture any potential

leaks.[4] The secondary container must be able to hold 110% of the volume of the largest

container.[4]

Segregate incompatible waste containers within secondary containment.[4] For example,

store acids and bases in separate trays.[2]

Keep waste containers closed at all times, except when adding waste.[3][4]

Store hazardous waste below eye level.[5]

Disposal Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sink Disposal: Do not dispose of hazardous chemicals down the drain unless explicitly

approved by your institution's EHS department for specific, non-hazardous, water-soluble

substances.[6] Generally, only dilute solutions of certain salts and buffers with a pH between

5.5 and 10.5 may be approved for sink disposal.[6]

Trash Disposal: Solid waste that is not contaminated with hazardous chemicals may be

disposed of in the regular trash.[6] Chemically contaminated solid waste, such as gloves and

absorbent paper, should be collected as solid hazardous waste.[4]

EHS Pickup: Contact your institution's EHS department to request a pickup for full or ready-

for-disposal hazardous waste containers.[5] Ensure all containers are properly labeled and

sealed before the scheduled pickup.

Experimental Workflow for Hazardous Waste
Disposal
The following diagram outlines the step-by-step process for managing chemical waste in a

laboratory.
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Step 1: Generation & Identification

Step 2: Collection & Segregation

Step 3: Labeling & Storage

Step 4: Disposal

Chemical Waste Generated

Consult SDS & Institutional Guidelines

Determine if Waste is Hazardous

Select Compatible Waste Container

Segregate Waste by Hazard Class

Attach 'Hazardous Waste' Label

List all Constituents & Hazards

Store in Secondary Containment in SAA

Keep Container Closed

Monitor Accumulation Date & Volume

Request EHS Pickup

Click to download full resolution via product page

Caption: Workflow for proper management of hazardous laboratory waste.
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Decision Pathway for Chemical Disposal
This diagram illustrates the logical progression for determining the correct disposal route for a

chemical.

Is the chemical a
hazardous waste?

Is it a P-listed
(acutely hazardous) waste?

Yes

Is the waste explicitly
approved for drain disposal

by EHS?

No

Collect in labeled hazardous
waste container

Yes No

Dilute and flush
down sanitary sewer

Yes

Is the waste non-hazardous
solid material?

No

Dispose in
regular trash

Yes

Consult EHS for
specific guidance

No

Click to download full resolution via product page

Caption: Decision-making process for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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